Cas no 886499-63-4 (6-Chloro-2-Fluoro-3-methoxybenzoyl chloride)

• Product Name: 6-Chloro-2-Fluoro-3-methoxybenzoyl chloride
• CAS No: 886499-63-4
• MF: C₈H₅Cl₂FO₂
• MW: 223.028504133224
• MDL: MFCD04115948
• CID: 3142778
• PubChem ID: 3858652
• Update Time: 2025-05-19

6-Chloro-2-Fluoro-3-methoxybenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-Fluoro-3-methoxybenzoyl chloride
• 6-Chloro-2-fluoro-3-methoxybenzoylchloride
• SCHEMBL18186534
• MFCD04115948
• AKOS015956768
• JS-4293
• 886499-63-4
• E89765

• MDL： MFCD04115948
• Inchi： 1S/C8H5Cl2FO2/c1-13-5-3-2-4(9)6(7(5)11)8(10)12/h2-3H,1H3
• InChI Key： MLQATAUZGNYEDK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1C(=O)Cl)F)OC

Computed Properties

• Exact Mass: 221.965
• Monoisotopic Mass: 221.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

6-Chloro-2-Fluoro-3-methoxybenzoyl chloride Security Information

• Storage Condition：(BD319684)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 6-Chloro-2-Fluoro-3-methoxybenzoyl chloride

6-Chloro-2-Fluoro-3-methoxybenzoyl chloride (CAS No: 886499-63-4)

6-Chloro-2-Fluoro-3-methoxybenzoyl chloride, also known by its CAS registry number 886499-63-4, is a highly reactive aromatic compound with significant applications in organic synthesis and pharmaceutical chemistry. This compound is characterized by its unique substitution pattern on the benzene ring, which includes a chlorine atom at the 6-position, a fluorine atom at the 2-position, and a methoxy group at the 3-position. The benzoyl chloride functional group further enhances its reactivity, making it a valuable intermediate in the construction of complex molecular architectures.

The synthesis of 6-Chloro-2-Fluoro-3-methoxybenzoyl chloride typically involves multi-step processes that require precise control over reaction conditions to achieve the desired substitution pattern. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and selectivity of its production. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to install the methoxy group at the 3-position with high regioselectivity, thereby streamlining the overall synthesis pathway.

In terms of physical properties, 6-Chloro-2-Fluoro-3-methoxybenzoyl chloride exhibits a melting point of approximately 75°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in solution-phase reactions. The compound is also known for its stability under ambient conditions, provided it is stored away from moisture and light.

The reactivity of 6-Chloro-2-Fluoro-3-methoxybenzoyl chloride is primarily governed by the electron-withdrawing effects of the chlorine and fluorine atoms, as well as the electron-donating methoxy group. These substituents create a dynamic electronic environment on the benzene ring, which can be exploited in various nucleophilic aromatic substitution reactions. Recent studies have demonstrated its utility in forming biaryl structures through Ullmann-type couplings, where the presence of a strong base and a copper catalyst enables efficient bond formation.

In pharmaceutical chemistry, 6-Chloro-2-Fluoro-3-methoxybenzoyl chloride has been employed as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas. For example, it has been used to construct scaffolds for potential kinase inhibitors and GPCR modulators. The ability to introduce diverse substituents at specific positions on the benzene ring allows for fine-tuning of pharmacokinetic properties such as solubility, permeability, and metabolic stability.

Recent research has also explored the use of 6-Chloro-2-Fluoro-3-methoxybenzoyl chloride in click chemistry applications, where it serves as a versatile building block for constructing macrocyclic compounds. The combination of its reactivity with azide or alkyne partners has enabled the formation of stable triazole linkages, which are valuable in drug delivery systems and materials science.

In conclusion, 6-Chloro-2-fluoro-3-methoxybenzoyl chloride (CAS No: 886499–63–4) stands out as a critical intermediate in modern organic synthesis due to its unique substitution pattern and reactivity profile. Its applications span across pharmaceuticals, agrochemicals, and materials science, making it an indispensable tool for researchers aiming to develop innovative chemical entities. As advancements in synthetic methodologies continue to emerge, the utility of this compound is expected to expand further into new frontiers of chemical innovation.